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Compound of Interest |

(3-Chloro-2-
Compound Name: hydroxypropyl)trimethylammonium

chloride

Cat. No.: B057303

\ J

An In-depth Technical Guide to the Safety and Handling of (3-Chloro-2-
hydroxypropyl)trimethylammonium chloride (CHPTAC)

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride (CHPTAC), also known
as Quat 188. It is intended for researchers, scientists, and professionals in drug development
and other technical fields who may work with this compound.

Chemical Identification

o Chemical Name: (3-Chloro-2-hydroxypropyl)trimethylammonium chloride
e Synonyms: CHPTAC, Quat 188, Cationic Reagent, PTAC 1881[1][2][3]

« CAS Number: 3327-22-8[1][4]

e Molecular Formula: CeH1sCIl2NO[1][4][5]

Hazard Identification and Classification

CHPTAC is classified as a hazardous substance. The primary concerns are its potential
carcinogenicity and its environmental impact. Direct contact may also cause mild irritation to
the skin or eyes|[6].
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer[2][5][7][8]
Hazardous to the aquatic H412: Harmful to aquatic life
Category 3

environment, long-term with long lasting effects[2][5][8]

Under alkaline conditions, CHPTAC can transform into the corresponding epoxide, 2,3-
Epoxypropyltrimethylammonium chloride, which is noted as being highly skin-sensitizing and
has shown carcinogenic properties in animal experiments[1][4][9].

Toxicological Data

Toxicological evaluations indicate that CHPTAC has low acute toxicity via oral and dermal
routes. However, concerns exist regarding its effects from repeated exposure and its
carcinogenic potential.

Table 2: Acute Toxicity Data

Exposure Route Species Value Reference
LD50: ~2800 mg/kg
Oral Rat (male/female) [71[10]
bw
Oral (commercially LD50: 2170 to 5184
_ _ Rat [11]
available solutions) mg/kg bw
LD50: > 2000 mg/kg
Dermal Rat (male/female) o [7][10][11]
W
_ No treatment-related
Inhalation (7-hour
Rat effects from saturated [11]
exposure)
atmosphere
Subcutaneous Mouse LDLo: 500 mg/kg [2]
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Methodology Synopsis for Key Toxicological Studies

While full experimental protocols are not available in the provided documentation, the following
summaries outline the methodologies used in key toxicological assessments.

o Acute Oral Toxicity Study in Rats:

o Objective: To determine the median lethal dose (LD50) of a 20% aqueous solution of
CHPTAC.

o Methodology: Groups of 5 male and 5 female rats were administered doses of 14.4, 17.3,
20.7, and 24.8 ml/kg body weight. The observation period was 14 days.

o Observations: Clinical signs appeared within minutes and included lethargy, diarrhea,
tremor, and convulsions. Deaths occurred between 90 and 120 minutes post-
administration. Survivors recovered within 20 hours and showed no treatment-related
findings upon macroscopic examination[11].

e Repeated Dose (28-day) Oral Study in Rats:
o Objective: To assess the effects of repeated oral administration.

o Methodology: Rats of both sexes were administered CHPTAC at a dose of 1085 mg/kg
body weight for 28 days.

o Observations: The study resulted in slight morphological changes in the kidneys. A no-
observed-effect level (NOEL) was not established as lower doses were not tested[11].

e Carcinogenicity Study in Mice:

o

Objective: To evaluate the carcinogenic potential of CHPTAC via dermal application.

Methodology: NMRI mice received dermal applications of CHPTAC twice weekly at dose

[¢]

levels of 0, 0.018, and 0.18 ml for 89 weeks (females) and 105 weeks (males).

Observations: Minimal irritation potential was noted, with slightly increased hyperkeratosis

[¢]

and acanthosis at the application site. Male mice in the high-dose group showed a

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.bgrci.de/fileadmin/BGRCI/Downloads/DL_Praevention/Fachwissen/Gefahrstoffe/TOXIKOLOGISCHE_BEWERTUNGEN/Bewertungen/ToxBew237-E.pdf
https://www.bgrci.de/fileadmin/BGRCI/Downloads/DL_Praevention/Fachwissen/Gefahrstoffe/TOXIKOLOGISCHE_BEWERTUNGEN/Bewertungen/ToxBew237-E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

statistically significant increase in the incidence of bronchioloalveolar tumors (adenomas

and carcinomas)[11].

Handling and Personal Protective Equipment (PPE)

Safe handling of CHPTAC requires stringent adherence to safety protocols to minimize

exposure.

e Engineering Controls: Handle in a well-ventilated place[10]. Use a closed system or provide
appropriate exhaust ventilation[5][8][10]. Airtight operation is recommended[9]. A safety
shower and eyewash station should be readily available[8][12].

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety spectacles or eyeshields[5][10].

o Skin Protection: Wear protective gloves and suitable protective clothing[5][6][9][10]. For
significant exposure risks, a chemical protection suit is recommended[5][7][10].

o Respiratory Protection: If ventilation is inadequate or when spraying, use a NIOSH-
approved respirator[5][12][13]. Evaporation at 20°C is negligible, but a harmful
concentration of airborne particles can be reached quickly when the material is sprayed[5]
[71[10].

» General Hygiene: Avoid contact with skin, eyes, and clothing[9][13][14]. Do not eat, drink, or
smoke during work[5]. Wash hands thoroughly after handling[8][15].

First Aid Measures

In case of exposure, immediate first aid is critical. The following workflow outlines the

necessary steps.
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Exposure Event

Exposure Occurs

First Aid Resppnse

Inhalation Ingestion

Procedure:

Move to fresh air.
Keep patient at rest, half-sitting.
If breathing stops, give artificial irati

Rinse mouth.
Do NOT induce vomiting.
Never give anything by mouth to an unconscious person.

Remove contaminated clothing immediately.
‘Wash skin with plenty of water and soap.

Rinse cautiously with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do.

{ iritation persists.

Medical Attention

Seek immediate medical advice/attention.

Show SDS to the doctor.

Click to download full resolution via product page

Caption: First Aid Workflow for CHPTAC Exposure.
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Accidental Release Measures

Proper containment and cleanup of spills are essential to prevent environmental contamination
and personnel exposure.

o Personal Precautions: Evacuate personnel to safe areas[14][15]. Wear appropriate PPE,
including a chemical protection suit and self-contained breathing apparatus (SCBA)[5][7][10].

o Environmental Precautions: Do not let the chemical enter the environment or drains[5][7][8]
[10][15].

o Containment and Cleanup: Collect leaking and spilled liquid in sealable containers as far as
possible. Absorb the remaining liquid with sand or an inert absorbent. Store and dispose of
the collected material according to local regulations[5][7][10].

The following diagram illustrates the spill response workflow.
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Spill Detected

Assess Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Chemical suit, SCBA)

Contain Spill
Prevent entry into drains/waterways

Absorb with Inert Material
(Sand, earth)

Collect and Place in
Sealable Containers

Decontaminate Spill Area

Dispose of Waste
According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for Handling a CHPTAC Spill.
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Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area between 5-35°C[1][4][6]. Keep

containers tightly closed when not in use[1][4][8]. Store locked up[2][7][8][10]. Keep away

from fire, heat, and incompatible materials such as strong oxidants, strong acids, and strong

bases[1][4][9]. Store in an area without drain or sewer access[2][10].

» Disposal: Dispose of contents and containers at an appropriate treatment and disposal

facility in accordance with applicable laws and regulations[2][7]. Offer surplus and non-

recyclable solutions to a licensed disposal company[15].

Physical and Chemical Properties

Table 3: Physical and Chemical Properties of CHPTAC

Property Value Reference
] Solid, Powder (pure) / Liquid

Physical State ) [2][7][10][16]
(solution)
White (solid) / Colorless

Color _ [7][10][16][17]
(solution)

Melting Point 180.5°C /190 °C [2][7][10]

Boiling Point 190 - 209 °C [2][7110]

) 1.11 g/cm3 at 20°C / 1.154

Density [21[7][10]
g/mL at 25°C

Water Solubility Miscible [2][10]

Vapor Pressure < 0.001 Pa at 20°C [7][10]

Flash Point 113 °C (closed cup) [10]

Auto-ignition Temperature > 400 °C [71[10]

log Pow (Octanol/Water

N <-1.5at 25°C [71[10]
Partition Coeff.)
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Environmental Fate and Ecotoxicity

CHPTAC is harmful to aquatic organisms and may cause long-term adverse effects in the
aquatic environment[5][8]. It is strongly advised not to let the chemical enter the
environment[5].

Table 4: Ecotoxicity Data

Organism Test Value Duration Reference
Fish (Danio rerio) LC50 4128 mg/L 96 h [10]
Daphnia magna EC50 240.2 mg/L 24 h [10]

Algae

(Desmodesmus EC50 > 10,000 mg/L 72 h [10]

subspicatus)

Microorganisms
(Activated EC50 > 2,000 mg/L 3h [10]
sludge)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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